Ethyl 4-({5-nitro-2-furoyl}amino)benzoate

• Molecular Formula: C14H12N2O6
• Molecular Weight: 304.25 g/mol
• IUPAC Name: ethyl 4-[(5-nitrofuran-2-carbonyl)amino]benzoate
• InChI: InChI=1S/C14H12N2O6/c1-2-21-14(18)9-3-5-10(6-4-9)15-13(17)11-7-8-12(22-11)16(19)20/h3-8H,2H2,1H3,(H,15,17)
• InChI Key: HOXNNRGCUXQKJL-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)C2=CC=C(O2)[N+](=O)[O-]

Description

Ethyl 4-({5-nitro-2-furoyl}amino)benzoate, also known as Nifuroxazide, is a synthetic nitrofuran derivative that has been widely used as an antibacterial and antiprotozoal agent. It has been used in the treatment of various bacterial and protozoal infections, including diarrhea, enteritis, and urinary tract infections.

Mechanism of Action

Ethyl 4-({5-nitro-2-furoyl}amino)benzoate exerts its antibacterial and antiprotozoal effects by inhibiting the activity of bacterial and protozoal enzymes involved in the synthesis of DNA and RNA. It also disrupts the cell membrane of bacteria and protozoa, leading to cell death.
Biochemical and Physiological Effects:
Ethyl 4-({5-nitro-2-furoyl}amino)benzoate has been shown to have minimal toxicity and side effects in laboratory animals. It is rapidly absorbed from the gastrointestinal tract and reaches peak plasma concentrations within 1-2 hours of oral administration. Ethyl 4-({5-nitro-2-furoyl}amino)benzoate is metabolized in the liver and excreted in the urine.

Advantages and Limitations for Lab Experiments

Ethyl 4-({5-nitro-2-furoyl}amino)benzoate has several advantages for use in laboratory experiments. It is easy to synthesize and has a wide range of antibacterial and antiprotozoal activity. It also has minimal toxicity and side effects in laboratory animals. However, one limitation of using Ethyl 4-({5-nitro-2-furoyl}amino)benzoate in laboratory experiments is that it may not accurately reflect the effects of the drug in humans.

Future Directions

There are several future directions for research on Ethyl 4-({5-nitro-2-furoyl}amino)benzoate. One area of interest is the potential use of Ethyl 4-({5-nitro-2-furoyl}amino)benzoate in the treatment of inflammatory bowel disease. Further studies are needed to determine the optimal dose and duration of treatment for this condition. Another area of interest is the development of new formulations of Ethyl 4-({5-nitro-2-furoyl}amino)benzoate, such as sustained-release formulations, to improve its efficacy and reduce the frequency of dosing. Additionally, more research is needed to understand the mechanism of action of Ethyl 4-({5-nitro-2-furoyl}amino)benzoate and to identify new targets for its use.

Synthesis Methods

Ethyl 4-({5-nitro-2-furoyl}amino)benzoate can be synthesized by the reaction of 5-nitro-2-furoic acid with 4-aminobenzoic acid ethyl ester in the presence of a dehydrating agent such as thionyl chloride or phosphorus oxychloride. The resulting product is then purified by recrystallization to obtain pure Ethyl 4-({5-nitro-2-furoyl}amino)benzoate.

Scientific Research Applications

Ethyl 4-({5-nitro-2-furoyl}amino)benzoate has been extensively studied for its antibacterial and antiprotozoal properties. It has been shown to be effective against a wide range of bacteria and protozoa, including Escherichia coli, Salmonella typhi, Shigella dysenteriae, and Giardia lamblia. Ethyl 4-({5-nitro-2-furoyl}amino)benzoate has also been studied for its potential use in the treatment of inflammatory bowel disease, as it has been shown to reduce inflammation and promote mucosal healing.